Cas no 1999618-45-9 (1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol
• CAS No: 1999618-45-9
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6360540
• PubChem ID: 165599809
• Update Time: 2025-06-11

1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol
• EN300-1647820
• 1999618-45-9

• Inchi： 1S/C8H15F2NO/c9-4-8(12)6-11-3-1-2-7(10)5-11/h7-8,12H,1-6H2
• InChI Key： KAVUKMFFGGPFAE-UHFFFAOYSA-N
• SMILES： FC1CCCN(CC(CF)O)C1

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol

Research Brief on 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol (CAS: 1999618-45-9): Recent Advances and Applications

1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol (CAS: 1999618-45-9) is a fluorinated piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by the presence of two fluorine atoms and a piperidine ring, confers distinct physicochemical properties that enhance its pharmacokinetic profile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol serves as a versatile building block for the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The study highlighted its efficacy in improving blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapeutics.

In addition to its role in CNS drug development, recent research has investigated the compound's potential as a precursor for protease inhibitors. A 2024 preprint on bioRxiv reported the successful incorporation of 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol into the scaffold of a potent cathepsin B inhibitor, showcasing its utility in oncology research. The fluorinated moieties were found to enhance binding affinity and selectivity, underscoring the compound's value in rational drug design.

From a synthetic chemistry perspective, advancements in the scalable production of 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol have been achieved through optimized catalytic fluorination protocols. A recent Organic Process Research & Development article (2024) detailed a high-yield, enantioselective synthesis route, addressing previous challenges related to regioselectivity and purity. These methodological improvements are expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, the unique properties of 1-fluoro-3-(3-fluoropiperidin-1-yl)propan-2-ol position it as a promising candidate for further exploration in targeted drug delivery systems. Computational modeling studies predict favorable interactions with various biological targets, particularly those involving fluorophilic binding pockets. As research continues to elucidate its full potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.